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Compound of Interest

Compound Name:

(3-Chloro-4-

fluorophenyl)methanesulfonyl

chloride

CAS No.: 1211516-98-1

Cat. No.: B1465057 Get Quote

Sulfonyl chlorides are a cornerstone class of reagents in organic synthesis, prized for their

ability to react readily with nucleophiles to form stable sulfonamides and sulfonate esters.[1] In

the context of medicinal chemistry, the incorporation of halogen atoms, particularly chlorine and

fluorine, into drug candidates is a well-established strategy to modulate a molecule's

physicochemical and pharmacokinetic properties. Halogens can influence metabolic stability,

lipophilicity, binding affinity, and membrane permeability.[2]

(3-Chloro-4-fluorophenyl)methanesulfonyl chloride combines the high electrophilicity of the

sulfonyl chloride group with the unique electronic and steric attributes of the 3-chloro-4-fluoro

substitution pattern on the phenyl ring. This specific arrangement is of great interest for creating

novel bioactive compounds where precise modulation of properties is critical for achieving

desired therapeutic outcomes.

Physicochemical Properties and Identification
(3-Chloro-4-fluorophenyl)methanesulfonyl chloride is a specialized reagent. While a

specific CAS Number is not publicly indexed, its identity is unambiguously confirmed by its

chemical structure and molecular formula. For tracking and regulatory purposes, the PubChem

Compound Identifier (CID) should be referenced.
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Property Value Source

Compound Name

(3-Chloro-4-

fluorophenyl)methanesulfonyl

chloride

[3]

PubChem CID 53414459 [3]

Molecular Formula C₇H₅Cl₂FO₂S [3]

Molecular Weight 243.08 g/mol Calculated

Monoisotopic Mass 241.93713 Da [3]

Appearance Predicted to be a solid or oil Inferred

InChI

InChI=1S/C7H5Cl2FO2S/c8-6-

3-5(1-2-7(6)10)4-

13(9,11)12/h1-3H,4H2

[3]

InChIKey
UQJBTVUJRRGUTO-

UHFFFAOYSA-N
[3]

SMILES
C1=CC(=C(C=C1CS(=O)

(=O)Cl)Cl)F
[3]

Synthesis and Mechanistic Insights
The synthesis of (3-Chloro-4-fluorophenyl)methanesulfonyl chloride can be achieved via

the oxidative chlorination of a suitable sulfur-containing precursor, such as the corresponding

thiol (mercaptan) or disulfide. This method is widely applicable for preparing sulfonyl chlorides

from various starting materials.[4][5]

The logical precursor for this synthesis is (3-chloro-4-fluorophenyl)methanethiol, which can be

prepared from commercially available 3-chloro-4-fluorotoluene.[6]

Plausible Synthetic Pathway
The overall transformation involves two key stages:
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Thiol Formation: Conversion of 3-chloro-4-fluorobenzyl halide to (3-chloro-4-

fluorophenyl)methanethiol.

Oxidative Chlorination: Oxidation of the thiol in the presence of a chlorine source to yield the

final sulfonyl chloride.

Stage 1: Thiol Synthesis

Stage 2: Oxidative Chlorination

3-Chloro-4-fluorotoluene

3-Chloro-4-fluorobenzyl
 bromide

 NBS, BPO
 CCl4, reflux

(3-Chloro-4-fluorophenyl)
 methanethiol

 1. Thiourea
 2. NaOH (aq)

(3-Chloro-4-fluorophenyl)
 methanesulfonyl chloride

 Cl2, H2O
 DCM, 0 °C

Click to download full resolution via product page

Caption: Proposed two-stage synthesis of the target compound.

Mechanistic Causality
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Radical Bromination: The synthesis begins with the free-radical bromination of 3-chloro-4-

fluorotoluene at the benzylic position using N-Bromosuccinimide (NBS) and a radical initiator

like benzoyl peroxide (BPO). The benzylic C-H bond is significantly weaker than the aromatic

C-H bonds, allowing for selective halogenation at this site.

Thiol Formation: The resulting benzyl bromide is a potent electrophile. It reacts with a sulfur

nucleophile like thiourea to form a stable isothiouronium salt. Subsequent hydrolysis of this

salt under basic conditions liberates the desired thiol. This two-step process is a standard

and reliable method for converting alkyl halides to thiols while avoiding the common side-

reaction of disulfide formation.

Oxidative Chlorination: The thiol is then subjected to oxidative chlorination. In an aqueous

medium, chlorine gas (or a reagent like N-chlorosuccinimide) acts as both an oxidizing agent

and a chlorine source.[4] The reaction proceeds through several oxidized sulfur

intermediates (sulfenyl chloride, sulfinyl chloride) before reaching the stable sulfonyl chloride

oxidation state.[1][7] Conducting the reaction at low temperatures (e.g., 0 °C) is crucial to

control the exothermicity and prevent unwanted side reactions.

Chemical Reactivity, Safety, and Handling
The reactivity of (3-Chloro-4-fluorophenyl)methanesulfonyl chloride is dominated by the

highly electrophilic sulfur atom of the sulfonyl chloride group.

Reaction with Nucleophiles: It reacts readily with primary and secondary amines in the

presence of a non-nucleophilic base (e.g., pyridine, triethylamine) to form highly stable

sulfonamides. This is the most common application in drug discovery. It also reacts with

alcohols to form sulfonate esters, which are excellent leaving groups in nucleophilic

substitution reactions.

Hydrolysis: Like most sulfonyl chlorides, it is sensitive to moisture and will hydrolyze to the

corresponding sulfonic acid. Therefore, all reactions and storage should be under anhydrous

conditions.

Safety and Handling Protocol
Based on data for analogous compounds, (3-Chloro-4-fluorophenyl)methanesulfonyl
chloride should be handled as a corrosive and toxic substance.[8][9]
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Personal Protective Equipment (PPE): Wear chemical-resistant gloves, a lab coat, and

chemical safety goggles or a full-face shield.[8]

Handling: Handle only in a well-ventilated fume hood. Avoid inhalation of dust or vapors and

prevent contact with skin and eyes.[8]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area under an

inert atmosphere (e.g., nitrogen or argon). Keep away from moisture and incompatible

materials such as strong bases and oxidizing agents.

First Aid: In case of skin contact, wash immediately with plenty of water. For eye contact,

rinse cautiously with water for several minutes. If inhaled, move to fresh air. In all cases of

exposure, seek immediate medical attention.[8]

Applications in Drug Discovery and Development
The primary role of this reagent is as a synthetic intermediate to introduce the 3-chloro-4-

fluorophenylmethylsulfonyl group into a target molecule. This moiety can serve as a key

pharmacophore or as a structural element to fine-tune the drug-like properties of a lead

compound.

Rationale for Use
Bioisosteric Replacement: The sulfonamide group is a common bioisostere for amide or

carboxylic acid functionalities, offering different hydrogen bonding capabilities and metabolic

stability.

Lipophilicity and Permeability: The chloro and fluoro substituents increase the lipophilicity of

the parent molecule, which can enhance its ability to cross cellular membranes. The specific

3-chloro-4-fluoro pattern provides a distinct electronic and steric profile compared to other

halogenation patterns.

Metabolic Blocking: The fluorine atom, and to a lesser extent the chlorine atom, can be used

to block sites of metabolic oxidation on the aromatic ring, thereby increasing the half-life of a

drug.
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Binding Interactions: The halogen atoms can participate in specific halogen bonding

interactions with protein targets, potentially increasing the potency and selectivity of the drug.

(3-Chloro-4-fluorophenyl)
 methanesulfonyl chloride

Target Molecule
 (e.g., Sulfonamide Drug Candidate)

 Base (Pyridine)
 Solvent (DCM)

Nucleophilic Core
 (e.g., R-NH2)

Click to download full resolution via product page

Caption: General workflow for synthesizing a drug candidate.

Experimental Protocol: Synthesis of a Model
Sulfonamide
This protocol details a representative procedure for the reaction of (3-Chloro-4-
fluorophenyl)methanesulfonyl chloride with a primary amine to form a sulfonamide.

Objective: To synthesize N-benzyl-(3-chloro-4-fluorophenyl)methanesulfonamide.

Materials:

(3-Chloro-4-fluorophenyl)methanesulfonyl chloride (1.0 eq)

Benzylamine (1.05 eq)

Pyridine (1.5 eq)

Dichloromethane (DCM), anhydrous

1M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution
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Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (N₂),

dissolve (3-Chloro-4-fluorophenyl)methanesulfonyl chloride (1.0 eq) in anhydrous DCM.

Cooling: Cool the solution to 0 °C using an ice-water bath.

Reagent Addition: Add pyridine (1.5 eq) to the stirred solution, followed by the dropwise

addition of benzylamine (1.05 eq).

Causality: The reaction is cooled to control the exotherm. Pyridine acts as a base to

neutralize the HCl byproduct generated during the reaction, driving the equilibrium towards

the product.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Workup - Quenching: Once the reaction is complete, dilute the mixture with additional DCM.

Workup - Washes: Transfer the solution to a separatory funnel and wash sequentially with

1M HCl (to remove excess pyridine), water, saturated NaHCO₃ solution (to remove any

remaining acid), and finally with brine.

Causality: The aqueous washes are critical for removing the base, unreacted starting

materials, and salts, which is essential for obtaining a pure product.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the resulting crude solid by recrystallization or flash column

chromatography to yield the pure N-benzyl-(3-chloro-4-fluorophenyl)methanesulfonamide.

Conclusion
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(3-Chloro-4-fluorophenyl)methanesulfonyl chloride stands as a potent and versatile

chemical tool for researchers in medicinal chemistry and drug development. Its well-defined

reactivity, combined with the beneficial properties imparted by its halogenated aromatic ring,

allows for the rational design and synthesis of novel compounds with potentially enhanced

therapeutic profiles. Proper understanding of its synthesis, handling, and reactivity is

paramount to leveraging its full potential in the creation of next-generation pharmaceuticals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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